Cas no 14997-58-1 (Z-His-OH)

• Product Name: Z-His-OH
• CAS No: 14997-58-1
• MF: C₁₄H₁₅N₃O₄
• MW: 289.286603212357
• MDL: MFCD00065960
• CID: 49993
• PubChem ID: 736313
• Update Time: 2025-04-18

Z-His-OH Chemical and Physical Properties

Names and Identifiers

• N-Cbz-L-histidine
• Z-His
• N-alpha-carbobenzyloxy-L-histidine
• CBZ-L-Histidine-OH
• N(alpha)-Benzyloxycarbonyl-L-histidine~Z-His-OH
• Z-His-OH
• N-(alpha)-Carbobenzoxy-L-histidine
• N(alpha)-Cbz-L-histidine
• NALPHA-Benzyloxycarbonyl-L-histidine
• N-Benzyloxycarbonyl-L-histidine
• Nalpha-Carbobenzoxy-L-histidine
• Cbz-His-OH
• CBZ-L -HISTIDINE
• Nα-Cbz-L-histidine
• Z-L-His-OH
• (2S)-3-(1H-imidazol-5-yl)-2-(phenylmethoxycarbonylamino)propanoic acid
• (S)-2-(((Benzyloxy)carbonyl)amino)-3-(1H-imidazol-4-yl)propanoic acid
• Nα-Carbobenzoxy-L-histidine
• N-α-Z-L-histidine
• Nα-Benzyloxycarbonyl-L-histidine
• (S)-2-Benzyloxycarbonylamino-3-(3H-imidazol-4-yl)propionic acid
• Cbz-L-His-OH
• Z-HISTIDINE
• Z-L-HISTIDINE
• Cbz-L-Histidine
• Nalpha-Cbz-L-histidine
• CBZ-histidine
• L-Histidine, N-[(phenylmethoxy)carbonyl]-
• WCOJOHPAKJFUDF-LBPRGKRZSA-N
• N-alpha-benzyloxycarbonyl-L-histidine
• Carbobenzoxy-dl-histidine
• (S)-2-(BENZYLOXYCARBONYLAMINO)-3-(1H-IMIDAZOL-4-YL)PROPANOIC ACID
• N
• A-Z-L-Histidine
• Cbz-His

• MDL： MFCD00065960
• Inchi： 1S/C14H15N3O4/c18-13(19)12(6-11-7-15-9-16-11)17-14(20)21-8-10-4-2-1-3-5-10/h1-5,7,9,12H,6,8H2,(H,15,16)(H,17,20)(H,18,19)/t12-/m0/s1
• InChI Key： WCOJOHPAKJFUDF-LBPRGKRZSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](C(=O)O)CC1=CN=CN1)=O
• BRN： 3561682

Computed Properties

• Exact Mass: 289.10600
• Monoisotopic Mass: 289.106256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.2
• Topological Polar Surface Area: 104

Experimental Properties

• Color/Form: Not determined
• Density: 1.3680
• Melting Point: 168 °C (dec.) (lit.)
• Boiling Point: 616.7 °C at 760 mmHg
• Flash Point: 326.8 °C
• Refractive Index: -23.5 ° (C=6, 6mol/L HCl)
• Water Partition Coefficient: almost transparency
• PSA: 104.31000
• LogP: 1.72270
• Specific Rotation: -24 º (c=1 in 6 M HCl)
• Optical Activity: [α]20/D −24°, c = 1% in 6 M HCl
• Solubility: Not determined

Z-His-OH Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R20/21/22
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters